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Compound of Interest

Compound Name: d-AP5

Cat. No.: B031393 Get Quote

Essential Safety and Handling Guide for d-AP5
For researchers, scientists, and drug development professionals, ensuring safe laboratory

practices is paramount. This guide provides immediate and essential safety and logistical

information for handling d-AP5, a selective NMDA receptor antagonist. Adherence to these

procedures is critical to minimize exposure risks and ensure a safe research environment.

Personal Protective Equipment (PPE)
When handling d-AP5, especially in its solid form, a comprehensive approach to personal

protection is necessary to prevent skin contact, eye irritation, and respiratory exposure.[1][2]

Recommended PPE includes:

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

dust particles and splashes.[3][4]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.[3][5]

Always inspect gloves for integrity before use and wash hands thoroughly after handling.[1]

Body Protection: A lab coat or chemical-resistant coveralls should be worn to protect the

skin.[1][3] For tasks with a higher risk of spills or dust generation, additional protective

clothing may be necessary.
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Respiratory Protection: When handling the solid compound or any procedure that may

generate dust, a NIOSH-approved respirator is essential.[4][5] All handling of the powder

should be performed in a well-ventilated area, preferably within a chemical fume hood.[1]

Quantitative Data for d-AP5
The following table summarizes key quantitative data for d-AP5, facilitating easy reference for

experimental planning and safety assessments.

Property Value Citations

Molecular Formula C₅H₁₂NO₅P [6][7]

Molecular Weight 197.13 g/mol [6][8]

CAS Number 79055-68-8 [6][7]

Appearance White to off-white solid [6][9]

Purity ≥98% (HPLC) [8][10]

Solubility in Water Up to 100 mM [6][8]

Solubility in PBS (pH 7.2) 10 mg/ml [7]

Storage Temperature
Store at room temperature as

a solid.
[8]

Storage of Solutions

Prepare fresh daily; if

necessary, store at -20°C for

up to one month.

[6][11]

Experimental Protocol: Preparation of an Aqueous
Solution
This protocol outlines the steps for safely preparing a stock solution of d-AP5.

Preparation:

Ensure the work area, typically a chemical fume hood, is clean and uncluttered.
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Don all required personal protective equipment (lab coat, gloves, safety goggles).

Have all necessary equipment ready: an analytical balance, a weighing paper or boat, a

volumetric flask, a spatula, and the appropriate solvent (e.g., purified water).

Weighing the Compound:

Carefully weigh the desired amount of d-AP5 powder onto the weighing paper or boat

using a calibrated analytical balance.

Avoid generating dust. If any powder is spilled, clean it up immediately following your

institution's spill cleanup procedures.

Dissolving the Compound:

Transfer the weighed d-AP5 powder into the volumetric flask.

Add a portion of the solvent to the flask, cap it, and gently swirl to dissolve the powder.

If needed, sonication or gentle warming in a water bath can aid in dissolution.[6]

Once dissolved, add the remaining solvent to reach the final desired volume.

Storage and Labeling:

Clearly label the container with the compound name, concentration, date of preparation,

and your initials.

It is recommended to use freshly prepared solutions.[9] If storage is required, aliquot the

solution and store at -20°C for up to one month.[6][11]

Operational and Disposal Plans
Proper handling and disposal are critical for laboratory safety and environmental protection.

Handling and Storage:

Handling: Always handle d-AP5 in a well-ventilated area to avoid inhalation.[1] Prevent

contact with skin and eyes.[1][9] Do not eat, drink, or smoke in areas where d-AP5 is
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handled.[1]

Storage: Store d-AP5 in its original, tightly sealed container in a cool, dry, and well-ventilated

place.[1] Keep it away from incompatible materials.[1]

Spill Management:

Minor Spills: For small spills of the solid, carefully sweep up the material, avoiding dust

generation, and place it in a labeled container for disposal.[1]

Major Spills: In the event of a large spill, evacuate the area and alert emergency responders.

[1]

Disposal:

All waste materials, including unused d-AP5 and contaminated consumables, must be

disposed of in accordance with local, state, and federal regulations.[1] Consult your

institution's environmental health and safety department for specific disposal procedures.

Visualizing Safety and Handling Workflows
To further clarify the procedural steps for safely handling d-AP5, the following diagrams

illustrate the key decision points and actions from initial preparation to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://datasheets.scbt.com/sc-201503.pdf
https://www.benchchem.com/product/b031393?utm_src=pdf-body
https://datasheets.scbt.com/sc-201503.pdf
https://datasheets.scbt.com/sc-201503.pdf
https://datasheets.scbt.com/sc-201503.pdf
https://datasheets.scbt.com/sc-201503.pdf
https://www.benchchem.com/product/b031393?utm_src=pdf-body
https://datasheets.scbt.com/sc-201503.pdf
https://www.benchchem.com/product/b031393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


d-AP5 Handling and Safety Workflow
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Caption: A workflow diagram illustrating the key steps for safely handling d-AP5, from

preparation to disposal.
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Caption: A decision-making diagram for responding to a d-AP5 spill, outlining steps for both

minor and major incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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